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Compound of Interest

Compound Name: 4-Bromothioanisole

Cat. No.: B094970 Get Quote

Essential Safety and Handling Guide for 4-
Bromothioanisole
This guide provides immediate, essential safety and logistical information for handling 4-
Bromothioanisole in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development. The following procedures are designed to ensure safe

handling, storage, and disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Bromothioanisole is presented below.
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Property Value Source

CAS Number 104-95-0 [1][2]

Molecular Formula C₇H₇BrS [2]

Molecular Weight 203.10 g/mol [3]

Appearance
Beige solid or White to Almost

white powder/crystal
[2]

Odor Stench [1][2]

Melting Point 38-40 °C

Boiling Point 128-130 °C at 10 mmHg

Flash Point 113 °C (235.4 °F) - closed cup [4]

Hazard Identification and GHS Classification
4-Bromothioanisole is classified as a hazardous chemical.[1] It is crucial to understand its

potential dangers before handling.

Hazard Classification Category GHS Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3][5]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][2][3][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3][5]

Signal Word: Warning[1][2]

Operational Plan: Safe Handling and Disposal
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This section provides a step-by-step guide for the safe handling of 4-Bromothioanisole, from

receipt to disposal.

Engineering Controls and Work Area Preparation
Ventilation: Always handle 4-Bromothioanisole in a well-ventilated area.[1][2][5] Use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Bromothioanisole:

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH approved) or

chemical goggles.[5] A face

shield is also recommended.[1]

Protects against splashes and

dust that can cause serious

eye irritation.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).[1]

[6] Wear a lab coat and

appropriate protective clothing

to prevent skin contact.[1][7]

Prevents skin irritation upon

contact.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) is required if ventilation

is inadequate, if exposure

limits are exceeded, or if

irritation is experienced.[1][4]

Protects against respiratory

tract irritation from dust or

vapors.[1]

Step-by-Step Handling Protocol
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Inspection: Before use, visually inspect the container for any damage or leaks.

Weighing and Transfer: Conduct any weighing or transfer of the solid material within a

chemical fume hood to control dust and vapors. Avoid the formation of dust and aerosols.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the work area.[1][2][5][7] Do not eat, drink, or smoke in the laboratory.[5][8][9]

Avoidance: Avoid all personal contact, including inhalation, and contact with skin and eyes.

[1][2][5][7][9]

Storage Requirements
Store in a cool, dry, and well-ventilated place.[1][2][5]

Keep the container tightly closed and properly labeled.[1][2][5][7]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][5]

Spill and Emergency Procedures
Minor Spill:

Evacuate unnecessary personnel.[7]

Wearing appropriate PPE, sweep up the solid material, avoiding dust generation.[1]

Collect the spilled material and place it into a suitable, closed container for disposal.[1][5]

Clean the spill area with soap and water.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2][10]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. If

skin irritation occurs or persists, get medical advice.[1][2][10] Remove contaminated

clothing and wash it before reuse.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, call a

physician. If the person is not breathing, provide artificial respiration.[1][2][10]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce

vomiting. Get medical attention if symptoms occur.[2][10]

Waste Disposal Plan
All waste containing 4-Bromothioanisole must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with all local, state, and federal

regulations at an approved waste disposal plant.[1][5]

Do not allow the product to enter drains or waterways.[5]

Workflow for Safe Handling of 4-Bromothioanisole
The following diagram illustrates the logical workflow for the safe handling of 4-
Bromothioanisole, from initial preparation to final disposal.
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Preparation & Planning Handling Operations

Post-Handling & Disposal

Emergency Response

1. Conduct Risk Assessment
(Review SDS)

2. Verify Engineering Controls
(Fume Hood, Eyewash)

3. Select & Don PPE
(Gloves, Goggles, Coat)

4. Handle in Fume Hood
(Weighing, Transfers)

5. Store Properly
(Cool, Dry, Ventilated)

6. Decontaminate Area
& Remove PPE

Spill Occurs

Exposure Occurs

7. Dispose of Waste
(Approved Plant)

Follow Spill Protocol

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromothioanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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